Cas no 53551-92-1 (1H-Pyrazole,1-ethenyl-3-methyl-)

• Product Name: 1H-Pyrazole,1-ethenyl-3-methyl-
• CAS No: 53551-92-1
• MF: C₆H₈N₂
• MW: 108.141120910645
• CID: 383654
• PubChem ID: 3016825
• Update Time: 2025-04-19

1H-Pyrazole,1-ethenyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,1-ethenyl-3-methyl-
• 1-ethenyl-3-methylpyrazole
• 1-Ethenyl-3-methyl-1H-pyrazole
• 1-Vinyl-3-methyl-pyrazol
• 1-vinyl-3-methylpyrazole
• 3-methyl-1-vinyl-1H-pyrazole
• 3-Methyl-1-vinyl-pyrazol
• 3-methyl-1-vinylpyrazole
• AC1MI3OT
• AG-F-84099
• CTK4J8355
• N-vinyl-3-methylpyrazole
• SureCN536550
• 1H-Pyrazole, 1-ethenyl-3-methyl-
• DTXSID70201764
• SCHEMBL536550
• InChI=1/C6H8N2/c1-3-8-5-4-6(2)7-8/h3-5H,1H2,2H
• 53551-92-1

• Inchi： 1S/C6H8N2/c1-3-8-5-4-6(2)7-8/h3-5H,1H2,2H3
• InChI Key： HXPGEXSWCTYWSC-UHFFFAOYSA-N
• SMILES： N1(C=C)C=CC(C)=N1

Computed Properties

• Exact Mass: 108.06884
• Monoisotopic Mass: 189.115364
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 1.2

Experimental Properties

• Density: 0.94
• Boiling Point: 76.1°C at 760 mmHg
• Refractive Index: 1.513
• PSA: 17.82
• LogP: 1.29200

1H-Pyrazole,1-ethenyl-3-methyl- Security Information

• Hazardous Material transportation number：UN 1993
• HazardClass：3.2
• PackingGroup：III
• Packing Group：III
• Hazard Level：3.2